2,5,8,18,21,24-hexaoxa-12,30-dithia-14,28-diazapentacyclo[23.7.0.09,17.011,15.027,31]dotriaconta-1(25),9(17),10,13,15,26,28,31-octaene-13,29-diamine

• CAS No.: 106009-20-5
• Molecular Formula: C22H24N4O6S2
• Molecular Weight: 504.6 g/mol
• IUPAC Name: 2,5,8,18,21,24-hexaoxa-12,30-dithia-14,28-diazapentacyclo[23.7.0.09,17.011,15.027,31]dotriaconta-1(25),9(17),10,13,15,26,28,31-octaene-13,29-diamine
• InChI: InChI=1S/C22H24N4O6S2/c23-21-25-13-9-15-17(11-19(13)33-21)31-7-3-28-4-8-32-18-12-20-14(26-22(24)34-20)10-16(18)30-6-2-27-1-5-29-15/h9-12H,1-8H2,(H2,23,25)(H2,24,26)
• InChI Key: DSQBDTLELYWTFF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C3C(=C2)N=C(S3)N)OCCOCCOC4=C(C=C5C(=C4)SC(=N5)N)OCCO1

Description

2,5,8,18,21,24-hexaoxa-12,30-dithia-14,28-diazapentacyclo[23.7.0.09,17.011,15.027,31]dotriaconta-1(25),9(17),10,13,15,26,28,31-octaene-13,29-diamine is a complex organic compound with a unique structure. This compound is characterized by its multiple oxygen, sulfur, and nitrogen atoms, which contribute to its distinctive chemical properties. It is often used in various scientific research applications due to its ability to form stable complexes with metal ions.

Preparation Methods

The synthesis of 2,5,8,18,21,24-hexaoxa-12,30-dithia-14,28-diazapentacyclo[23.7.0.09,17.011,15.027,31]dotriaconta-1(25),9(17),10,13,15,26,28,31-octaene-13,29-diamine involves multiple steps. One common method includes the reaction of specific precursors under controlled conditions to form the desired compound. The reaction conditions typically involve the use of solvents, catalysts, and specific temperatures to ensure the correct formation of the compound. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used but often include derivatives with modified functional groups.

Scientific Research Applications

2,5,8,18,21,24-hexaoxa-12,30-dithia-14,28-diazapentacyclo[23.7.0.09,17.011,15.027,31]dotriaconta-1(25),9(17),10,13,15,26,28,31-octaene-13,29-diamine is widely used in scientific research due to its ability to form stable complexes with metal ions. It is used in magnetic resonance imaging (MRI) as a contrast agent, in organic synthesis as a catalyst, and in electrochemistry for the study of redox reactions. Additionally, it has applications in crystallography for the formation of complex crystal structures and in chromatography for the separation of various compounds .

Mechanism of Action

The mechanism of action of this compound involves its ability to form stable complexes with metal ions. The multiple oxygen, sulfur, and nitrogen atoms in its structure allow it to coordinate with metal ions, stabilizing them and facilitating various chemical reactions. This coordination ability is crucial in its applications in MRI, organic synthesis, and electrochemistry.

Comparison with Similar Compounds

Similar compounds to 2,5,8,18,21,24-hexaoxa-12,30-dithia-14,28-diazapentacyclo[23.7.0.09,17.011,15.027,31]dotriaconta-1(25),9(17),10,13,15,26,28,31-octaene-13,29-diamine include other macrocyclic compounds like 4,7,13,16,21,24-hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane (cryptand 222) and crown ethers. These compounds also have the ability to form stable complexes with metal ions but differ in their specific structures and coordination abilities. The unique structure of this compound allows it to form more stable complexes with certain metal ions compared to its counterparts .